Cas no 2172254-73-6 (1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172254-73-6
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6448270
• PubChem ID: 165583183
• Update Time: 2025-10-29

1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid
• 1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylheptanoyl]-3-hydroxyazetidine-3-carboxylic acid
• 2172254-73-6
• EN300-1542452

• Inchi： 1S/C27H32N2O6/c1-17(24(30)29-15-27(34,16-29)25(31)32)8-7-9-18(2)28-26(33)35-14-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23,34H,7-9,14-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： BUBHMLOVGAMERY-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(C(C)CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Additional information on 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid

Comprehensive Analysis of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172254-73-6)

The compound 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172254-73-6) is a highly specialized chemical entity with significant relevance in pharmaceutical research and peptide synthesis. Its complex structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 3-hydroxyazetidine-3-carboxylic acid moiety, makes it a valuable intermediate in the development of novel therapeutics. This article delves into its properties, applications, and the latest advancements in its utilization, addressing common queries from researchers and industry professionals.

One of the most searched topics in the field of organic chemistry is the role of Fmoc-protected amino acids in solid-phase peptide synthesis (SPPS). The Fmoc group in 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid provides exceptional stability under basic conditions while being readily cleavable under mild acidic conditions. This dual functionality is critical for the stepwise assembly of peptides, a technique widely employed in the production of biologics and personalized medicine. Researchers often inquire about the optimal conditions for Fmoc deprotection, and this compound serves as a benchmark for such studies.

The 3-hydroxyazetidine-3-carboxylic acid component of this molecule has garnered attention due to its unique conformational properties. Azetidines, four-membered nitrogen-containing heterocycles, are increasingly explored for their potential to enhance the bioavailability and metabolic stability of peptide-based drugs. Recent publications highlight the growing interest in constrained amino acids like this one, as they can restrict peptide backbone flexibility, thereby improving target binding affinity. This aligns with the trending search term "bioactive heterocycles in drug design," reflecting the compound's relevance in modern medicinal chemistry.

From a synthetic chemistry perspective, the 2-methylheptanoyl side chain in CAS No. 2172254-73-6 introduces interesting steric and lipophilic considerations. This feature is frequently discussed in forums addressing "side chain engineering for peptide stability," as branched aliphatic chains can significantly influence a compound's pharmacokinetic profile. The integration of such structural elements demonstrates how advanced molecular design can address common challenges in peptide therapeutics, such as proteolytic degradation and cell membrane permeability.

Analytical characterization of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid typically involves high-performance liquid chromatography (HPLC) and mass spectrometry (MS), techniques that dominate search queries like "peptide purity analysis methods." The compound's well-defined chiral centers and polar functional groups necessitate sophisticated analytical approaches, making it a frequent subject in methodological studies. Its UV-active Fmoc group also facilitates detection, a property highly valued in process optimization studies for large-scale peptide manufacturing.

In the context of green chemistry initiatives, researchers are investigating eco-friendly alternatives for Fmoc cleavage processes involving compounds like 2172254-73-6. This aligns with the surge in searches for "sustainable peptide synthesis" as the pharmaceutical industry seeks to reduce its environmental footprint. Recent developments in continuous flow chemistry and biocatalytic approaches have opened new possibilities for handling such protected amino acid derivatives more efficiently, addressing both yield and waste management concerns.

The crystalline nature of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid makes it amenable to X-ray crystallographic studies, a fact reflected in the popularity of search terms like "peptide crystal engineering." Such structural analyses provide invaluable insights into the conformational preferences of constrained amino acid building blocks, information crucial for rational drug design. The compound's ability to form well-defined hydrogen bonding networks contributes to its stability and makes it a model system for studying intermolecular interactions in peptide crystals.

Emerging applications in targeted drug delivery systems have brought renewed attention to specialized amino acid derivatives like CAS No. 2172254-73-6. The hydroxymethyl group on the azetidine ring offers a convenient handle for conjugation with drug carriers, addressing the frequently searched topic of "peptide-drug conjugate strategies." This functionality enables the development of prodrug systems where the active pharmaceutical ingredient can be released selectively at the target site, minimizing off-target effects and improving therapeutic indices.

Stability studies of Fmoc-protected amino acid derivatives under various storage conditions represent another area of significant research interest, as evidenced by common queries about "peptide building block shelf life." The performance of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid in accelerated degradation tests provides valuable data for establishing best practices in handling sensitive intermediates during peptide manufacturing processes. Such information is particularly crucial for contract research organizations and academic laboratories working with these materials.

Looking toward future developments, the unique structural features of 1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylheptanoyl-3-hydroxyazetidine-3-carboxylic acid position it as a promising candidate for fragment-based drug discovery approaches. This aligns with growing interest in "three-dimensional fragment libraries" as reflected in recent literature and search trends. The compound's rigid azetidine core and flexible side chain offer an optimal balance of conformational constraint and synthetic versatility, making it particularly valuable for exploring challenging biological targets.